Cas no 15885-06-0 (1-(N-methylanilino)propan-2-one)

• Product Name: 1-(N-methylanilino)propan-2-one
• CAS No: 15885-06-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 2779929
• PubChem ID: 458699
• Update Time: 2025-04-21

1-(N-methylanilino)propan-2-one Chemical and Physical Properties

Names and Identifiers

• DTXCID10283645
• 1-N-Methylanilino-2-propanone
• SCHEMBL1547824
• SLOCEDWZEACARV-UHFFFAOYSA-N
• 1-[methyl(phenyl)amino]propan-2-one
• AKOS009982844
• DTXSID20332552
• N-methylanilino acetone
• 15885-06-0
• 1-(N-methylanilino)propan-2-one

• Inchi： 1S/C10H13NO/c1-9(12)8-11(2)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
• InChI Key： SLOCEDWZEACARV-UHFFFAOYSA-N
• SMILES： O=C(C)CN(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines